Cas no 1022964-42-6 (8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one)

• Product Name: 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one
• CAS No: 1022964-42-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5919718
• PubChem ID: 67264358
• Update Time: 2025-06-09

8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-nitro-1,2,4,5-tetrahydro-2-benzazepin-3-one
• SCHEMBL2062101
• Z4173337806
• EN300-7535926
• 8-nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one
• 8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepin-3-one
• CXOVXZHJOPYFLG-UHFFFAOYSA-N
• 1022964-42-6
• 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one

• Inchi： 1S/C10H10N2O3/c13-10-4-2-7-1-3-9(12(14)15)5-8(7)6-11-10/h1,3,5H,2,4,6H2,(H,11,13)
• InChI Key： CXOVXZHJOPYFLG-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC(=CC=2CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9Ų

Additional information on 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one

Professional Introduction to 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one (CAS No. 1022964-42-6)

8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1022964-42-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class but exhibits distinct structural and pharmacological properties due to the presence of a nitro group and a tetrahydropyridine ring system. The unique scaffold of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one consists of a benzocyclic core fused with a pyridine ring, with the nitro group positioned at the 8-position. This arrangement contributes to its distinct electronic and steric properties, which are critical for its interaction with biological targets. The nitro group introduces a polar moiety that can enhance solubility and binding affinity, while the tetrahydropyridine ring system provides flexibility and accessibility for functionalization. These structural features make 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one an intriguing molecule for medicinal chemists seeking to develop new pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one. Preclinical studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules with therapeutic relevance. The nitro group in its structure can be further modified through reduction or other chemical transformations to yield derivatives with enhanced pharmacological activity. For instance, reduction of the nitro group to an amine can yield 1-amino-1,2,4,5-tetrahydro-benzo[c]azepin-3-one, which may exhibit different biological properties compared to the parent compound.

One of the most compelling aspects of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one is its potential as a scaffold for developing drugs targeting central nervous system (CNS) disorders. The benzocyclic and tetrahydropyridine moieties are known to interact with various neurotransmitter receptors and ion channels, making this compound a viable candidate for treating conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. Additionally, its structural similarity to established CNS-active drugs suggests that it may exhibit comparable pharmacological effects while offering novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one with biological targets more accurately. These computational studies have highlighted its potential as a ligand for serotonin receptors (e.g., 5-HT1A), which are implicated in mood regulation and anxiety modulation. Furthermore, virtual screening techniques have identified analogs of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one that may exhibit improved selectivity and potency in preclinical models.

The synthesis of 8-Nitro-1,2,4,5-tetrahydro-benzo[c]azepin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nitration and functional group transformations. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic processes. For example，the use of catalytic methods and solvent-free reactions has reduced waste generation and energy consumption without compromising efficiency.

In conclusion,8-Nitro-1，2，4，5-tetrahydro-benzo[c]azepin-3-one(CAS No. 1022964—42—6) is a structurally unique compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents， particularly those targeting CNS disorders。 Ongoing research continues to uncover new applications for this compound， highlighting its importance in drug discovery efforts。